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Compound of Interest

Compound Name: Ixazomib

Cat. No.: B1672701 Get Quote

The proper disposal of the cytotoxic drug Ixazomib is critical to ensure the safety of laboratory

personnel and to prevent environmental contamination. As a chemotherapy agent, Ixazomib
and any materials it has contacted must be handled and disposed of following strict hazardous

waste protocols. This guide provides detailed, step-by-step procedures for the safe disposal of

Ixazomib in a research or drug development setting.

Waste Classification and Disposal Pathways
The primary determinant for the disposal procedure of chemotherapy waste is the

concentration of the active pharmaceutical ingredient (API). Waste is generally categorized as

either "trace" or "bulk" chemotherapy waste, each having a distinct disposal stream.
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Waste Category
Contamination
Threshold

Required Container Disposal Method

Trace Chemotherapy

Waste

Items containing less

than 3% of the original

drug volume.[1][2]

Yellow, puncture-

resistant containers

labeled

"Chemotherapy

Waste" or "Trace

Chemo".[2][3]

Incineration.[1][3]

Bulk Chemotherapy

Waste

Items containing more

than 3% of the original

drug volume, including

expired or unused

Ixazomib.[1][4]

Black, RCRA-rated,

DOT-approved

hazardous waste

containers.[1][2]

Treatment at a

licensed hazardous

waste facility, often

involving incineration.

[5]

Ixazomib Disposal Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of Ixazomib-contaminated materials.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.sdmedwaste.com/post/how-to-dispose-of-chemotherapy-waste-safely
https://www.sdmedwaste.com/post/how-to-dispose-of-chemotherapy-waste-safely
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://medical-systems.com/chemotherapy-waste-5-things-to-consider/
https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.sdmedwaste.com/post/how-to-dispose-of-chemotherapy-waste-safely
https://www.chemicalbook.com/msds/ixazomib-citrate-usan.pdf
https://www.benchchem.com/product/b1672701?utm_src=pdf-body
https://www.benchchem.com/product/b1672701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Ixazomib Waste Generated

Waste Classification

Bulk Waste Stream Trace Waste Stream

Identify Ixazomib-
Contaminated Material

Does material contain
> 3% of original drug volume
or is it unused/expired drug?

Don appropriate PPE

 Yes (Bulk Waste)

Don appropriate PPE

 No (Trace Waste)

Place in BLACK
RCRA Hazardous
Waste Container

Dispose via licensed
hazardous waste contractor

Is the item a sharp?

Place in YELLOW
Trace Chemo

Waste Container

 No

Place in YELLOW
Chemo Sharps

Container

 Yes

Dispose via
incineration

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of Ixazomib waste.
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Standard Operating Procedure: Ixazomib Disposal
This protocol outlines the required steps for the safe handling and disposal of Ixazomib and

related waste materials in a laboratory setting. Ixazomib is a cytotoxic agent; capsules should

never be opened or crushed, and direct contact with the capsule contents must be avoided.[6]

[7]

Personal Protective Equipment (PPE)
1.1. Before handling any Ixazomib-contaminated materials, personnel must don the

appropriate PPE.[8]

Two pairs of chemotherapy-rated gloves.[9]
A disposable, solid-front, back-closure gown made of a low-permeability fabric.[8]
ANSI-rated safety glasses or goggles.
A full-face shield if there is a risk of splashing.[8]

Disposal of Trace Contaminated Waste (<3% Residue)
This category includes items such as used gloves, gowns, bench protectors, empty vials,

empty IV bags and tubing, and other materials with minimal residual contamination.[2]

2.1. Non-Sharp Waste: 2.1.1. Place all non-sharp, trace-contaminated items directly into a

designated yellow chemotherapy waste bag or container.[3][10] These containers must be

clearly labeled "Chemotherapy Waste" or "Trace Chemo."[10] 2.1.2. Once the container is full,

securely seal it.[10] 2.1.3. Store the sealed container in a designated, secure area until pickup

by a licensed medical waste disposal service.

2.2. Sharp Waste: 2.2.1. Dispose of all sharps contaminated with trace amounts of Ixazomib
(e.g., needles, syringes, contaminated glass) immediately into a designated yellow, puncture-

proof, and leak-proof sharps container labeled "Chemo Sharps."[3][8][10] 2.2.2. Do not recap,

bend, or break needles. 2.2.3. When the sharps container is full (no more than three-quarters),

securely lock the lid. 2.2.4. Place the sealed yellow sharps container into a yellow

chemotherapy waste bag for final disposal.[3]

Disposal of Bulk Contaminated Waste (>3% Residue)
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This category includes unused or expired Ixazomib capsules, partially full vials or syringes,

and materials used to clean up a significant spill.[1][4] This waste is considered RCRA

hazardous.[1]

3.1. Carefully place all bulk Ixazomib waste into a designated black hazardous waste

container.[1][2] These containers must be approved by the Department of Transportation (DOT)

and clearly labeled as hazardous waste.[1] 3.2. Ensure the container lid is securely fastened.

3.3. Store the container in a designated hazardous waste accumulation area, following all

institutional and regulatory guidelines. 3.4. Arrange for pickup and disposal through the

institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste

contractor.[10] A hazardous waste consignment note must accompany the waste to its final

disposal location.[11]

Spill Management Protocol
4.1. In the event of capsule breakage or a spill, immediately restrict access to the area. 4.2.

Wearing the full PPE described in Section 1.0, use a chemotherapy spill kit to clean the area.

4.3. All materials used for spill cleanup, regardless of the initial amount of drug, are considered

bulk chemotherapy waste.[1][4] 4.4. Place all cleanup materials (absorbent pads, contaminated

PPE, etc.) into the black RCRA hazardous waste container.[1] 4.5. Clean the spill area

thoroughly with soap and water after the initial cleanup.[6] 4.6. Document the spill according to

institutional policy.

Decontamination and Doffing of PPE
5.1. After completing the disposal procedure, remove PPE in a manner that avoids self-

contamination. 5.2. The outer pair of gloves should be removed first and disposed of in the

appropriate chemotherapy waste container (yellow for trace, black for bulk handling). 5.3.

Remove the gown and other PPE, turning them inward to contain any contamination. Dispose

of them in the appropriate chemotherapy waste container. 5.4. The inner pair of gloves should

be the last item removed. 5.5. Wash hands thoroughly with soap and water after removing all

PPE.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.sdmedwaste.com/post/how-to-dispose-of-chemotherapy-waste-safely
https://hsrm.umn.edu/sites/hsrm.umn.edu/files/2021-10/fs_chemotherapy_waste_dec_2018_joak_final.pdf
https://medical-systems.com/chemotherapy-waste-5-things-to-consider/
https://www.chemicalbook.com/msds/ixazomib-citrate-usan.pdf
https://www.ninlarohcp.com/dosing-administration
https://pdf.hres.ca/dpd_pm/00067732.PDF
https://edu.cdhb.health.nz/Hospitals-Services/Health-Professionals/Cytotoxic-Biotherapy/Documents/CDHB-Cytotoxic-Waste-Management.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://www.benchchem.com/product/b1672701#ixazomib-proper-disposal-procedures
https://www.benchchem.com/product/b1672701#ixazomib-proper-disposal-procedures
https://www.benchchem.com/product/b1672701#ixazomib-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1672701?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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